1-{6-[4-(2,4-dichlorobenzoyl)piperazin-1-yl]pyridazin-3-yl}azepane

• IUPAC Name: [4-[6-(azepan-1-yl)pyridazin-3-yl]piperazin-1-yl]-(2,4-dichlorophenyl)methanone
• InChI: InChI=1S/C21H25Cl2N5O/c22-16-5-6-17(18(23)15-16)21(29)28-13-11-27(12-14-28)20-8-7-19(24-25-20)26-9-3-1-2-4-10-26/h5-8,15H,1-4,9-14H2
• InChI Key: XGXWBHOESXAVGW-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C2=NN=C(C=C2)N3CCN(CC3)C(=O)C4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C21H25Cl2N5O
• Molecular Weight: 434.4 g/mol

Description

1-{6-[4-(2,4-dichlorobenzoyl)piperazin-1-yl]pyridazin-3-yl}azepane, also known as 1-{6-[4-(2,4-dichlorobenzoyl)piperazin-1-yl]pyridazin-3-yl}azepane, is an organic compound that has been studied for its potential as a pharmaceutical agent. It is a member of the piperazine family of compounds and has been studied for its ability to interact with various biological molecules.

Scientific Research Applications

1-{6-[4-(2,4-dichlorobenzoyl)piperazin-1-yl]pyridazin-3-yl}azepane{6-[4-(2,4-dichlorobenzoyl)piperazin-1-{6-[4-(2,4-dichlorobenzoyl)piperazin-1-yl]pyridazin-3-yl}azepaneyl]pyridazin-3-yl}azepane has been studied for its potential use in various scientific research applications. It has been used as a drug target in cancer research, as an inhibitor of the enzyme acetylcholinesterase, and as a ligand for the G protein-coupled receptor GPR55. Additionally, it has been studied as a potential therapeutic agent for the treatment of neurodegenerative diseases, such as Alzheimer's disease.

Mechanism of Action

The mechanism of action of 1-{6-[4-(2,4-dichlorobenzoyl)piperazin-1-yl]pyridazin-3-yl}azepane{6-[4-(2,4-dichlorobenzoyl)piperazin-1-{6-[4-(2,4-dichlorobenzoyl)piperazin-1-yl]pyridazin-3-yl}azepaneyl]pyridazin-3-yl}azepane is not fully understood. However, it is believed to interact with various biological molecules, such as enzymes, receptors, and proteins, to alter their function. In particular, it has been shown to interact with the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine, and with the G protein-coupled receptor GPR55, which is involved in the regulation of inflammation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-{6-[4-(2,4-dichlorobenzoyl)piperazin-1-yl]pyridazin-3-yl}azepane{6-[4-(2,4-dichlorobenzoyl)piperazin-1-{6-[4-(2,4-dichlorobenzoyl)piperazin-1-yl]pyridazin-3-yl}azepaneyl]pyridazin-3-yl}azepane are not fully understood. However, it has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects in various animal models. Additionally, it has been shown to modulate the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.

Advantages and Limitations for Lab Experiments

1-{6-[4-(2,4-dichlorobenzoyl)piperazin-1-yl]pyridazin-3-yl}azepane{6-[4-(2,4-dichlorobenzoyl)piperazin-1-{6-[4-(2,4-dichlorobenzoyl)piperazin-1-yl]pyridazin-3-yl}azepaneyl]pyridazin-3-yl}azepane has several advantages for use in laboratory experiments. It is a relatively stable compound, and its synthesis is straightforward and can be readily optimized. Additionally, it has been shown to interact with various biological molecules, making it a useful tool for studying the effects of these molecules on various biological processes. However, it is important to note that the compound has not been tested in humans, and its effects in humans are not known.

Future Directions

1-{6-[4-(2,4-dichlorobenzoyl)piperazin-1-yl]pyridazin-3-yl}azepane{6-[4-(2,4-dichlorobenzoyl)piperazin-1-{6-[4-(2,4-dichlorobenzoyl)piperazin-1-yl]pyridazin-3-yl}azepaneyl]pyridazin-3-yl}azepane has potential for use in a variety of therapeutic applications. Future research should focus on further elucidating the biochemical and physiological effects of the compound, as well as its potential for use in the treatment of various diseases. Additionally, further research should be conducted to determine the safety and efficacy of the compound in humans. Finally, further research should be conducted to explore the potential for the compound to interact with other biological molecules and to determine its potential as a drug target.

Synthesis Methods

The synthesis of 1-{6-[4-(2,4-dichlorobenzoyl)piperazin-1-yl]pyridazin-3-yl}azepane{6-[4-(2,4-dichlorobenzoyl)piperazin-1-{6-[4-(2,4-dichlorobenzoyl)piperazin-1-yl]pyridazin-3-yl}azepaneyl]pyridazin-3-yl}azepane is accomplished by the reaction of a piperazine derivative with a 2,4-dichlorobenzoyl chloride in the presence of a base such as sodium hydroxide. The reaction takes place at room temperature and the product is isolated in high yield. The reaction can be further optimized by varying the concentrations of the reactants and the reaction time.